Cas no 14504-09-7 (hexachlorocyclohex-2-ene-1,4-dione)

• Product Name: hexachlorocyclohex-2-ene-1,4-dione
• CAS No: 14504-09-7
• MF: C₆Cl₆O₂
• MW: 316.780996322632
• CID: 204514
• PubChem ID: 247432
• Update Time: 2025-06-13

hexachlorocyclohex-2-ene-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexene-1,4-dione,2,3,5,5,6,6-hexachloro-
• 2,3,5,5,6,6-hexachlorocyclohex-2-ene-1,4-dione
• hexachlorocyclohex-2-ene-1,4-dione
• SR-01000006138
• NCIOpen2_007956
• 14504-09-7
• DTXSID50289560
• NSC 61921
• 2-Cyclohexene-1,4-dione, 2,3,5,5,6,6-hexachloro-
• SR-01000006138-1
• NSC61921
• AKOS024577617
• NSC-61921
• F0433-0228

• Inchi： 1S/C6Cl6O2/c7-1-2(8)4(14)6(11,12)5(9,10)3(1)13
• InChI Key： OGCXHDIKDLDDTC-UHFFFAOYSA-N
• SMILES： ClC1(C(C(=C(C(C1(Cl)Cl)=O)Cl)Cl)=O)Cl

Computed Properties

• Exact Mass: 313.8032
• Monoisotopic Mass: 313.803
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.89
• Boiling Point: 290.5°Cat760mmHg
• Flash Point: 121.4°C
• Refractive Index: 1.591
• PSA: 34.14
• LogP: 3.17520

Additional information on hexachlorocyclohex-2-ene-1,4-dione

Comprehensive Analysis of Hexachlorocyclohex-2-ene-1,4-dione (CAS No. 14504-09-7): Properties, Applications, and Environmental Considerations

Hexachlorocyclohex-2-ene-1,4-dione (CAS No. 14504-09-7) is a chlorinated organic compound with a unique cyclic structure, widely studied for its chemical properties and potential applications. This hexachlorinated derivative of cyclohex-2-ene-1,4-dione has garnered attention due to its distinct molecular configuration, which features six chlorine atoms attached to a cyclohexene ring. Researchers and industries are increasingly interested in this compound for its role in synthetic chemistry and material science.

The chemical structure of hexachlorocyclohex-2-ene-1,4-dione contributes to its stability and reactivity, making it a valuable intermediate in organic synthesis. Its CAS number 14504-09-7 is frequently searched in scientific databases, reflecting its relevance in academic and industrial research. Recent trends indicate growing curiosity about sustainable alternatives and green chemistry applications of such chlorinated compounds, aligning with global efforts to reduce environmental impact.

One of the most discussed topics related to hexachlorocyclohex-2-ene-1,4-dione is its potential use in advanced material development. For instance, its derivatives may play a role in creating high-performance polymers or specialty coatings. Users often search for "hexachlorocyclohex-2-ene-1,4-dione synthesis" or "CAS 14504-09-7 applications," highlighting the demand for practical insights. Additionally, questions about its biodegradability and ecotoxicological profile are rising, as environmental regulations become stricter worldwide.

From a technical perspective, the physical and chemical properties of hexachlorocyclohex-2-ene-1,4-dione include its melting point, solubility, and stability under various conditions. These characteristics are critical for researchers exploring its use in catalysis or pharmaceutical intermediates. The compound’s chlorine-rich structure also makes it a subject of interest for studies on halogen bonding and molecular interactions.

In recent years, the scientific community has focused on optimizing the synthesis routes for hexachlorocyclohex-2-ene-1,4-dione to improve yield and reduce byproducts. Searches for "CAS 14504-09-7 safety data" and "handling precautions" reflect user concerns about laboratory practices. Meanwhile, innovations in analytical techniques, such as GC-MS and NMR spectroscopy, have enhanced the ability to characterize this compound accurately.

Another emerging topic is the potential of hexachlorocyclohex-2-ene-1,4-dione in energy storage systems. Some studies suggest its derivatives could contribute to battery materials or electrochemical devices, though further research is needed. Environmental scientists are also investigating its degradation pathways to assess long-term ecological effects, addressing queries like "how to neutralize hexachlorocyclohex-2-ene-1,4-dione."

To summarize, hexachlorocyclohex-2-ene-1,4-dione (CAS No. 14504-09-7) remains a compound of significant interest due to its versatile applications and unique chemical traits. As industries and researchers prioritize sustainability and efficiency, this compound’s role in green chemistry and material innovation will likely expand. For those seeking detailed technical data, resources like Reaxys and SciFinder provide comprehensive information on its properties and uses.